Cas no 1007489-25-9 (3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile)

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile structure

1007489-25-9 structure

Product Name:3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile

CAS No:1007489-25-9

MF:C₉H₁₂ClN₃

MW:197.664680480957

CID:3056969

PubChem ID:23006140

Update Time:2025-04-21

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

- 3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile
- AKOS003673642
- AKOS016345058
- 1007489-25-9
- 3-(4-chloro-3,5-dimethylpyrazol-1-yl)butanenitrile
- STK351590
- MDL： MFCD08701111
- Inchi： 1S/C9H12ClN3/c1-6(4-5-11)13-8(3)9(10)7(2)12-13/h6H,4H2,1-3H3
- InChI Key： WBXFTHQHGTWECS-UHFFFAOYSA-N
- SMILES： ClC1C(C)=NN(C=1C)C(C)CC#N

Computed Properties

Exact Mass: 197.0719751Da
Monoisotopic Mass: 197.0719751Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 41.6Å²

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM483930-1g	3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile	1007489-25-9	97%	1g	$160	2022-06-14
Chemenu	CM483930-5g	3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile	1007489-25-9	97%	5g	$475	2022-06-14

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile Related Literature

1. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
2. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

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